![molecular formula C21H16IN3O2 B251017 3-iodo-4-methyl-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide](/img/structure/B251017.png)
3-iodo-4-methyl-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-iodo-4-methyl-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 3-iodo-4-methyl-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide involves the inhibition of specific enzymes and proteins that are involved in the progression of various diseases. For example, it has been shown to inhibit the activity of histone deacetylases, which play a role in the development of cancer. It has also been found to inhibit the replication of Zika virus by targeting the viral RNA polymerase.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific disease that it is being used to treat. However, in general, it has been found to induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation in various tissues, and inhibit viral replication.
Advantages and Limitations for Lab Experiments
One advantage of using 3-iodo-4-methyl-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide in lab experiments is its specificity towards certain enzymes and proteins, which allows for targeted inhibition. However, one limitation is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research of 3-iodo-4-methyl-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide. One direction is to further investigate its potential applications in the treatment of other diseases, such as viral infections and autoimmune disorders. Another direction is to optimize its synthesis method to improve its yield and purity. Additionally, the development of analogs of this compound may lead to the discovery of even more potent and selective inhibitors of specific enzymes and proteins.
Synthesis Methods
The synthesis method of 3-iodo-4-methyl-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide involves several steps. The starting material is 2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)aniline, which undergoes a series of reactions to yield the final product. The detailed synthesis method is beyond the scope of this paper.
Scientific Research Applications
3-iodo-4-methyl-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide has been studied for its potential applications in the treatment of various diseases. It has been found to exhibit anticancer, anti-inflammatory, and antiviral activities. In particular, it has shown promising results in the treatment of breast cancer, lung cancer, and viral infections such as Zika virus.
Properties
Molecular Formula |
C21H16IN3O2 |
---|---|
Molecular Weight |
469.3 g/mol |
IUPAC Name |
3-iodo-4-methyl-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide |
InChI |
InChI=1S/C21H16IN3O2/c1-12-5-7-14(10-16(12)22)20(26)24-17-11-15(8-6-13(17)2)21-25-19-18(27-21)4-3-9-23-19/h3-11H,1-2H3,(H,24,26) |
InChI Key |
XIUXBYAXYILTHK-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC(=C(C=C4)C)I |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC(=C(C=C4)C)I |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.